Cas no 2649084-23-9 (5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 2649084-23-9
• MF: C₁₁H₁₂BrClN₂S
• MW: 319.648379325867
• CID: 6270340
• PubChem ID: 165507686
• Update Time: 2025-05-19

5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine
• EN300-1274647
• 2649084-23-9

• Inchi： 1S/C11H12BrClN2S/c1-7-10(6-12)16-11(14-7)15-9-4-2-8(13)3-5-9/h2-5,7,10H,6H2,1H3,(H,14,15)
• InChI Key： JGJWDBUHXXXJNU-UHFFFAOYSA-N
• SMILES： BrCC1C(C)N=C(NC2C=CC(=CC=2)Cl)S1

Computed Properties

• Exact Mass: 317.95931g/mol
• Monoisotopic Mass: 317.95931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine

Introduction to 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 2649084-23-9)

5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine, identified by the CAS number 2649084-23-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The presence of both bromomethyl and chlorophenyl substituents in its molecular framework suggests potential utility in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine features a thiazole core substituted with a bromomethyl group at the 5-position and a 4-chlorophenyl ring at the nitrogen position. The 4-methyl group further modifies the electronic and steric properties of the molecule. Such structural features are often exploited in drug design to enhance binding affinity and metabolic stability. The thiazole ring itself is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on thiazole-based compounds due to their versatility and efficacy. The bromomethyl moiety in particular serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through nucleophilic substitution reactions. This reactivity makes 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine a valuable intermediate in the synthesis of pharmacologically active agents.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. Thiazole derivatives have been shown to interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that certain thiazole-based compounds can modulate kinases and other signaling proteins, making them promising candidates for treating cancers and inflammatory diseases. The 4-chlorophenyl substituent may contribute to selective binding by influencing the electronic distribution around the molecule.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and computational modeling to identify lead compounds for drug development. Compounds like 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine are often prioritized due to their structural complexity and predicted biological activity. Preclinical studies have begun to explore its potential as a scaffold for novel therapeutics, with initial results suggesting promising interactions with relevant biological targets.

The synthesis of 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine involves multi-step organic transformations that highlight its synthetic utility. Key steps include the formation of the thiazole ring through cyclization reactions and subsequent functionalization at the 5-position with a bromomethyl group. The introduction of the 4-chlorophenyl moiety typically involves nucleophilic aromatic substitution or cross-coupling reactions, depending on the synthetic strategy employed. These synthetic approaches underscore the compound's importance as a building block in medicinal chemistry.

Advances in computational chemistry have further enhanced the understanding of how 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine interacts with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential drug-like properties. These simulations provide insights into how modifications to the molecular structure can optimize activity and selectivity. For example, fine-tuning the position or type of substituents can significantly alter binding kinetics and therapeutic efficacy.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science due to its structural features. Thiazole derivatives are known for their stability under various conditions, making them suitable for industrial applications as well. Furthermore, their ability to participate in diverse chemical reactions allows for customization tailored to specific needs.

As our understanding of disease mechanisms evolves, so does our approach to drug discovery. 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine represents one such effort to develop innovative therapeutics by leveraging structural complexity and functional diversity. Its unique combination of substituents makes it a compelling candidate for further investigation into new treatment modalities.

In conclusion, 5-(bromomethyl)-N-(4-chlorophenyl)-4-methyl-4,5-dihydro -1 ,3 -th i az ol -2 -ami ne ( C A S N o . 264908 -23 -9) stands as a significant compound in modern pharmaceutical research . Its structural attributes , synthetic versatility , and predicted biological activity position it as a valuable asset in drug development pipelines . As research continues , it is likely that this derivative will play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas .